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Compound of Interest

Compound Name: Cyclohexylamine

Cat. No.: B126512

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of
cyclohexylamine in a wide array of organic solvents. Cyclohexylamine, a versatile primary
aliphatic amine, is a crucial intermediate in the synthesis of numerous industrial and
pharmaceutical compounds. A comprehensive understanding of its solubility characteristics is
paramount for its effective use in chemical synthesis, formulation development, and purification
processes. This document collates available solubility data, outlines relevant experimental
methodologies, and provides a logical framework for solvent selection.

Physicochemical Properties of Cyclohexylamine

A foundational understanding of cyclohexylamine's physical and chemical properties is
essential for interpreting its solubility behavior.
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Property Value

CAS Number 108-91-8

Molecular Formula CeHisN

Molecular Weight 99.17 g/mol
Appearance Colorless to yellow liquid
Odor Strong, fishy, amine-like
Boiling Point 134.5°C

Melting Point -17.7 °C

Density 0.867 g/mL at 25 °C
pKa 10.66 at 24 °C

Flash Point 28 °C

Qualitative Solubility of Cyclohexylamine in Organic
Solvents

Cyclohexylamine exhibits broad miscibility with a diverse range of common organic solvents.
The term "miscible" indicates that the substances will mix in all proportions to form a single,
homogeneous phase. This high degree of solubility is attributed to its molecular structure,
which includes a non-polar cyclohexane ring and a polar amine group capable of hydrogen
bonding.[1] The following table summarizes the qualitative solubility of cyclohexylamine in
various organic solvent classes.
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Solvent Class Solvent Solubility

Alcohols Methanol, Ethanol Miscible[2][3][4]1[51[6][ 7]
Ethers Diethyl Ether Miscible[3][4][5][6][7]
Ketones Acetone Miscible[3][4][5][6][7]
Esters Ethyl Acetate Miscible[4]

Hydrocarbons (Aliphatic) Heptane, Mineral Oil Miscible[4][5][6]
Hydrocarbons (Aromatic) Benzene, Toluene Completely Miscible[3][4][6]
Chlorinated Solvents Chloroform, Dichloromethane Soluble/Miscible[1][4][5][6]
Oils Peanut Oil, Soybean QOil Soluble[5][6]

Quantitative Solubility of Cyclohexylamine in
Alcohols (Calculated Data)

While experimental quantitative data for the solubility of cyclohexylamine in organic solvents
is scarce, likely due to its high miscibility, calculated solubility values in a selection of alcohols
at 20°C have been reported. It is crucial to note that these are predicted values and should be
used as an estimation.

Solvent Calculated Solubility (g/L) at 20°C
Methanol 1352.32[2]

Ethanol 993.97[2]

n-Propanol 741.5[2]

n-Butanol 609.43[2]

Experimental Protocols for Solubility Determination

For instances where quantitative solubility data is required or to confirm miscibility,
standardized experimental protocols can be employed. The following methodologies are based
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on established guidelines from organizations such as the Organisation for Economic Co-
operation and Development (OECD) and ASTM International.

Method 1: Determination of Miscibility (Qualitative)

This method is a straightforward approach to visually assess the miscibility of
cyclohexylamine in a liquid organic solvent.

Principle: Known volumes of cyclohexylamine and the test solvent are mixed, and the
resulting mixture is observed for phase separation. The formation of a single, clear liquid phase
indicates miscibility, whereas the appearance of turbidity, cloudiness, or distinct layers indicates
immiscibility or partial miscibility.[8]

Apparatus:

o Graduated cylinders or pipettes

o Glass test tubes or vials with stoppers
» Vortex mixer (optional)

Procedure:

To a clean, dry test tube, add a defined volume of the organic solvent (e.g., 5 mL).
e Add an equal volume of cyclohexylamine to the same test tube.

o Stopper the test tube and invert it several times or agitate using a vortex mixer for 30-60
seconds to ensure thorough mixing.

» Allow the mixture to stand at a controlled temperature (e.g., 20 °C) and observe for any signs
of phase separation.

« If the mixture remains a single, clear phase after a set period (e.g., 5 minutes), the two
liquids are considered miscible.

« To further confirm miscibility, the experiment can be repeated with varying ratios of
cyclohexylamine to the solvent.
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Method 2: Flask Method for Quantitative Solubility
Determination (for sparingly soluble cases)

This method, adapted from the OECD Guideline 105, is suitable for determining the saturation
concentration of a liquid in a solvent.[9]

Principle: A surplus of the solute (cyclohexylamine) is agitated with the solvent at a constant
temperature until equilibrium is reached. The concentration of cyclohexylamine in the
saturated solution is then determined by a suitable analytical technique.

Apparatus:

Constant temperature water bath or shaker

Flasks with stoppers

Centrifuge or filtration apparatus

Analytical instrument (e.g., Gas Chromatography (GC), High-Performance Liquid
Chromatography (HPLC))

Procedure:

e Add an excess amount of cyclohexylamine to a known volume of the organic solvent in a
flask. The excess should be sufficient to ensure that a separate phase of cyclohexylamine
is visible after equilibration.

o Seal the flask and place it in a constant temperature shaker bath. Agitate the mixture for a
sufficient time to reach equilibrium (e.g., 24-48 hours). A preliminary study may be needed to
determine the time to reach equilibrium.

 After equilibration, cease agitation and allow the mixture to stand in the constant temperature
bath for a period to allow the phases to separate.

o Carefully withdraw a sample from the solvent phase, ensuring no undissolved
cyclohexylamine is included. This may be achieved by centrifugation followed by sampling
of the supernatant, or by filtration.
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» Analyze the concentration of cyclohexylamine in the sample using a validated analytical
method (e.g., GC with a flame ionization detector).

e The determined concentration represents the solubility of cyclohexylamine in that solvent at

the specified temperature.

Logical Workflow for Solvent Selection

The selection of an appropriate solvent for a process involving cyclohexylamine depends on a
variety of factors beyond just solubility. The following diagram illustrates a logical workflow for

solvent selection.
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Define Process Requirements
(e.g., Reaction, Extraction, Crystallization)

Primary Criterion

Initial Solvent Screening:
Solubility / Miscibility

Technical Feasibility

Evaluate Physicochemical Properties:
- Boiling Point
- Viscosity
- Density

Safety & Compliance

Assess Safety & Environmental Factors:
- Toxicity
- Flammability
- Environmental Impact

Economic Viability

Consider Economic Factors:
- Cost
- Availability
- Recyclability

Practical Verification

Perform Small-Scale
Process Validation

Final Decision

Select Optimal Solvent
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Caption: A flowchart outlining the decision-making process for selecting a suitable organic
solvent for cyclohexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b126512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

